Cas no 2228424-58-4 (1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine)

1-3-Chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine is a cyclopropane derivative featuring a chloro- and trifluoromethyl-substituted phenyl group. This compound is of interest in agrochemical and pharmaceutical research due to its unique structural properties, which combine a rigid cyclopropane core with electron-withdrawing substituents. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substitution offers potential for further functionalization. The dimethylcyclopropane moiety contributes to steric hindrance, potentially improving selectivity in target interactions. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of pesticides or small-molecule therapeutics. Its stability and reactivity profile make it a valuable building block for structure-activity relationship studies.
1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine structure
2228424-58-4 structure
Product Name:1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine
CAS No:2228424-58-4
MF:C12H13ClF3N
MW:263.686532735825
CID:6585982
PubChem ID:165855036
Update Time:2025-06-20

1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine
    • EN300-1965804
    • 2228424-58-4
    • 1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
    • Inchi: 1S/C12H13ClF3N/c1-10(2)6-11(10,17)7-3-8(12(14,15)16)5-9(13)4-7/h3-5H,6,17H2,1-2H3
    • InChI Key: OLGPBIMIHQLXCG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1)C1(CC1(C)C)N

Computed Properties

  • Exact Mass: 263.0688616g/mol
  • Monoisotopic Mass: 263.0688616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų

1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1965804-0.05g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
0.05g
$1152.0 2023-09-17
Enamine
EN300-1965804-0.1g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
0.1g
$1207.0 2023-09-17
Enamine
EN300-1965804-0.25g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
0.25g
$1262.0 2023-09-17
Enamine
EN300-1965804-0.5g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
0.5g
$1316.0 2023-09-17
Enamine
EN300-1965804-1.0g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
1g
$1371.0 2023-05-26
Enamine
EN300-1965804-2.5g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
2.5g
$2688.0 2023-09-17
Enamine
EN300-1965804-5.0g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
5g
$3977.0 2023-05-26
Enamine
EN300-1965804-10.0g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
10g
$5897.0 2023-05-26
Enamine
EN300-1965804-1g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
1g
$1371.0 2023-09-17
Enamine
EN300-1965804-5g
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
2228424-58-4
5g
$3977.0 2023-09-17

Additional information on 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine

1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine (CAS 2228424-58-4): A Comprehensive Overview

1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine (CAS 2228424-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique structural combination of a chloro-trifluoromethylphenyl group and a dimethylcyclopropylamine moiety, making it a valuable intermediate in modern synthetic chemistry.

The compound's molecular formula is C12H13ClF3N, with a molecular weight of 263.68 g/mol. Its structural features include a cyclopropane ring with two methyl groups at the 2-position and an amine functional group at the 1-position, connected to a 3-chloro-5-(trifluoromethyl)phenyl substituent. This arrangement contributes to its unique physicochemical properties, including moderate lipophilicity and good stability under standard conditions.

Recent studies highlight the growing importance of fluorinated cyclopropane derivatives in drug discovery, particularly in the development of CNS-active compounds and agrochemicals. The presence of both chlorine and trifluoromethyl groups on the aromatic ring enhances the molecule's bioactivity profile, while the dimethylcyclopropylamine moiety contributes to its metabolic stability - a key consideration in modern pharmaceutical design.

In pharmaceutical applications, 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine serves as a crucial building block for the synthesis of various bioactive molecules. Researchers have explored its potential in creating novel compounds with applications in neurological disorders, owing to the amine functionality's ability to interact with various neurotransmitter systems. The compound's structural features make it particularly interesting for the development of selective receptor modulators.

The agrochemical industry has shown increasing interest in cyclopropane-containing compounds like this one, particularly for developing new generations of crop protection agents. The chloro-trifluoromethylphenyl moiety is known to contribute to pesticidal activity, while the dimethylcyclopropylamine group may influence the compound's systemic movement in plants. These properties make CAS 2228424-58-4 a promising candidate for further investigation in sustainable agriculture solutions.

Synthetic approaches to 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine typically involve multi-step processes starting from commercially available precursors. Modern methods emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable synthetic methodologies in fine chemical production. The compound's synthesis often features key steps such as cyclopropanation of appropriate olefins and subsequent functional group transformations.

Analytical characterization of this compound typically employs advanced techniques including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy (particularly 1H, 13C, and 19F NMR), and high-performance liquid chromatography (HPLC). These methods ensure precise identification and purity assessment, which are critical for research and development applications.

The global market for specialized fluorinated amine compounds like CAS 2228424-58-4 has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Market analysts note particular demand from regions with strong fine chemical manufacturing capabilities, including North America, Europe, and parts of Asia. The compound's niche applications contribute to its premium positioning in the specialty chemicals market.

Storage and handling of 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine require standard laboratory precautions. The compound is typically stored under inert atmosphere at controlled temperatures to maintain stability. Proper personal protective equipment including gloves and safety glasses should be used when handling, following good laboratory practices for amine-containing compounds.

Future research directions for this compound class may explore its potential in emerging areas such as metal-organic frameworks (MOFs) or as ligands in catalytic systems. The unique steric and electronic properties imparted by the dimethylcyclopropylamine group could offer interesting possibilities in materials science applications. Additionally, continued investigation of its biological activities may uncover new therapeutic or agrochemical applications.

For researchers working with CAS 2228424-58-4, it's important to consult the latest scientific literature and safety data sheets. The compound's full potential is still being explored, and new applications may emerge as understanding of its properties and reactivity deepens. As with all specialized chemicals, proper characterization and purity verification are essential for obtaining reproducible results in any application.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.